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Introduction
n-Dodecane (C₁₂H₂₆) is a linear-chain alkane hydrocarbon that serves as a significant

component in various industrial and research applications.[1] As a colorless, oily liquid, it is a

principal constituent of fuels such as diesel and jet fuel, and consequently, it is often used as a

surrogate for these more complex mixtures in combustion studies.[1][2] Its well-defined

chemical and physical characteristics also make it a valuable solvent, a component in the

synthesis of polymers and surfactants, and a reference material in analytical chemistry.[2] This

guide provides a comprehensive overview of the chemical properties of n-dodecane, detailed

experimental protocols for their determination, and a visual representation of its combustion

pathway.

Quantitative Chemical and Physical Properties
The following table summarizes the key quantitative properties of n-dodecane, compiled from

various reputable sources.
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Property Value Units References

Molecular Identity

IUPAC Name Dodecane [3]

Molecular Formula C₁₂H₂₆ [1][2][3]

Molecular Weight 170.33 g/mol [3][4]

CAS Number 112-40-3 [2][3]

Physical Properties

Appearance Colorless liquid [2][4]

Odor Petroleum-like [4]

Melting Point -9.6 °C [2][5]

Boiling Point 216.2 °C [2][5]

Density 0.749 g/cm³ at 20°C [6]

Vapor Pressure 1 mbar at 48°C [4]

Vapor Density 5.9 (Air = 1) [4]

Solubility in Water Insoluble [2][4]

Safety and

Flammability

Flash Point 83 °C [4][6]

Autoignition

Temperature
200 °C [6]

Lower Explosive Limit 0.6 % by volume [4]

Core Chemical Characteristics
n-Dodecane is a saturated hydrocarbon, meaning it only contains single bonds between its

carbon atoms. This saturation results in it being relatively unreactive compared to unsaturated
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hydrocarbons.[7] Its primary chemical reactions involve combustion and pyrolysis at high

temperatures.

Combustion: In the presence of excess oxygen, n-dodecane undergoes complete combustion

to produce carbon dioxide and water, releasing a significant amount of energy.[1] The balanced

chemical equation for the complete combustion of n-dodecane is:

C₁₂H₂₆(l) + 18.5 O₂(g) → 12 CO₂(g) + 13 H₂O(g)[1]

This reaction is highly exothermic and is the basis for its use in fuels.

Pyrolysis: In the absence of oxygen, at elevated temperatures, n-dodecane undergoes

pyrolysis, or thermal cracking. This process breaks the larger n-dodecane molecule into a

mixture of smaller, more volatile hydrocarbons, including alkanes and alkenes.[8][9] The

specific products of pyrolysis depend on the temperature, pressure, and residence time.

Reactivity with Oxidizing Agents: n-Dodecane is incompatible with strong oxidizing agents such

as nitric acid and peroxides.[7] Contact with these substances can lead to vigorous, exothermic

reactions.

Experimental Protocols for Property Determination
The determination of the chemical and physical properties of n-dodecane follows standardized

experimental protocols, primarily those established by organizations such as ASTM

International and the Organisation for Economic Co-operation and Development (OECD).

Density: The density of liquid hydrocarbons like n-dodecane is typically determined using a

digital density meter according to ASTM D4052.[2] This method involves introducing a small

sample into an oscillating U-tube. The change in the oscillation frequency of the tube due to the

sample's mass is used to calculate its density.[2] Alternatively, the hydrometer method, ASTM

D1298, can be used, where a calibrated glass hydrometer is placed in the liquid, and the

density is read from the scale at the point where the liquid surface meets the hydrometer.[10]

Boiling Point: The boiling point is determined following OECD Test Guideline 103.[1][3][11]

Several methods are described, including the ebulliometer method, the dynamic method, and

distillation methods. These techniques generally involve heating the liquid and measuring the

temperature at which its vapor pressure equals the atmospheric pressure.[1][3][11] Differential
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Scanning Calorimetry (DSC) can also be used, where the temperature of the phase transition

from liquid to gas is measured.[12]

Flash Point: The flash point is determined using a closed-cup tester, following a procedure such

as ASTM D93.[13] This method involves heating the sample in a closed cup and introducing an

ignition source at regular temperature intervals. The flash point is the lowest temperature at

which the vapors above the liquid ignite momentarily.[13]

Autoignition Temperature: The autoignition temperature is measured according to ASTM E659.

[4][8][14] A small amount of the liquid is injected into a heated flask, and the temperature of the

flask is varied. The autoignition temperature is the lowest temperature at which the sample

spontaneously ignites without an external ignition source.[4][8][14]

Vapor Pressure: The vapor pressure can be determined by introducing the liquid into a closed

container and measuring the pressure of the vapor in equilibrium with the liquid at a specific

temperature.[9][15][16] This can be done at various temperatures to establish the vapor

pressure curve.

Solubility in Water: The solubility of hydrocarbons in water can be determined by mixing the

hydrocarbon with water until saturation is reached. The concentration of the hydrocarbon in the

aqueous phase is then measured, often using gas chromatography.[17][18] Given the very low

solubility of n-dodecane in water, this is a sensitive measurement.

Visualizing Chemical Processes
The following diagrams illustrate key logical and experimental workflows related to the chemical

properties of n-dodecane.
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Caption: Complete combustion pathway of n-dodecane.
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Caption: Experimental workflow for n-dodecane property determination.
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n-Dodecane is a well-characterized n-alkane with a range of chemical and physical properties

that make it suitable for numerous applications, from a fuel surrogate in combustion research to

a solvent in chemical synthesis. Its relatively simple, unbranched structure allows for

predictable behavior, and its properties are readily determined using standardized experimental

methods. A thorough understanding of these properties is essential for its safe and effective

use in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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